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Compound of Interest

Compound Name: Flavodilol maleate

CAS No.: 79619-32-2

Cat. No.: B10858861

Get Quote

Abstract & Introduction
Flavodilol maleate is a hybrid antihypertensive agent that combines non-selective

-adrenergic receptor antagonism with direct vasodilatory properties. While its dual mechanism
offers significant therapeutic potential, its physicochemical characteristics—specifically its
lipophilicity and salt dissociation profile—present challenges for in vitro applications.

This guide addresses the critical "solubility-toxicity paradox" often encountered with

hydrophobic salts in cell culture. Improper solubilization leads to micro-precipitation,

bioavailability variance, and solvent-induced cytotoxicity, all of which compromise assay

reproducibility. This protocol establishes a standardized method for preparing, storing, and

delivering Flavodilol maleate to cell culture systems, ensuring biological fidelity.

Physicochemical Profile
Understanding the molecular properties of Flavodilol maleate is prerequisite to successful

solubilization. The maleate salt form improves stability but does not confer high aqueous

solubility at neutral pH.
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Property Specification Notes

Compound Name Flavodilol Maleate

CAS Number 79619-32-2 (Free base: 79619-31-1)

Molecular Formula 1:1 Salt Stoichiometry

Molecular Weight 469.48 g/mol
Use this value for Molarity

calculations

Solubility (Water) Low (< 1 mg/mL)
Prone to precipitation in saline

buffers

Solubility (DMSO) High (> 50 mM) Recommended Solvent

Solubility (Ethanol) Moderate
Less stable for long-term

storage

Stability Hygroscopic Store desiccated at -20°C

Solvent Selection & Stock Solution Preparation[4][5]
The Rationale for DMSO
Dimethyl sulfoxide (DMSO) is the required vehicle for Flavodilol maleate. While ethanol is a

potential alternative, DMSO offers superior solvation power for the maleate salt and lower

volatility, preventing concentration shifts during storage. Aqueous buffers (PBS, media) must

never be used for the initial stock solution due to immediate precipitation risks.

Protocol: Preparation of 10 mM Stock Solution
Target: 10 mM Stock in Anhydrous DMSO (10 mL)

Equilibration: Remove the Flavodilol maleate vial from -20°C storage and allow it to

equilibrate to room temperature (approx. 30 mins) inside a desiccator. This prevents

condensation from degrading the hygroscopic salt.

Weighing: Accurately weigh 46.95 mg of Flavodilol maleate.
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Note: Always weigh the salt, not the free base equivalent, unless your certificate of

analysis specifies otherwise.

Solubilization: Transfer powder to a sterile amber glass vial (protects from light). Add 10.0 mL

of sterile, anhydrous DMSO (cell culture grade,

99.9%).

Dissolution: Vortex vigorously for 30-60 seconds. If particulate matter remains, sonicate in a

water bath at 37°C for 5 minutes. The solution should be optically clear.

Sterilization (Optional but Recommended): If the powder was not sterile, pass the DMSO

solution through a 0.2

m PTFE or Nylon syringe filter. Do not use cellulose acetate filters as DMSO dissolves them.

Aliquoting: Dispense into single-use aliquots (e.g., 50-100

L) in sterile polypropylene tubes.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid freeze-thaw

cycles.

Cell Culture Compatibility & Dilution Strategy
The "1000x Dilution" Rule
To minimize solvent toxicity, the final concentration of DMSO in the culture vessel should not

exceed 0.1% (v/v). This requires a minimum 1000-fold dilution of the stock solution.

Example Calculation for 10

M Final Assay Concentration:

Stock: 10 mM Flavodilol maleate in DMSO.

Step 1 (Intermediate Dilution): Dilute 10

L of Stock into 990
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L of culture medium (pre-warmed).

Concentration: 100

M

DMSO Content: 1%[1][2][3]

Step 2 (Final Treatment): Add 100

L of the Intermediate Dilution to 900

L of cell culture in the well.

Final Concentration: 10

M

Final DMSO Content: 0.1% (Safe for most cell lines)

Direct Addition Protocol (High Throughput)
For automated liquid handling where intermediate steps are inefficient:

Prepare a 1000x stock plate (e.g., 10 mM).

Acoustically or robotically transfer 100 nL of stock directly into 100

L of media in the assay plate.

Critical Step: Mix immediately. Flavodilol is hydrophobic; rapid dispersion prevents local

precipitation at the injection site.

Mechanism of Action & Signaling Pathway
Flavodilol acts via a dual mechanism: blocking

-adrenergic receptors (preventing catecholamine-induced cAMP spikes) and inducing direct
vasodilation (likely via calcium channel modulation or PDE inhibition). The following diagram
visualizes this pathway to aid in assay design.
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Figure 1: Dual Pharmacological Mechanism of Flavodilol Maleate
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Figure 1: Flavodilol exerts antihypertensive effects by antagonizing
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-adrenergic receptors (blunting the sympathetic response) and inhibiting calcium influx, leading
to smooth muscle relaxation.

Troubleshooting & Quality Control
Issue: Precipitation upon dilution

Symptom: Media turns cloudy or crystals appear under the microscope (40x).

Cause: Rapid shift in polarity from DMSO to water ("crashing out").

Solution:

Warm the culture media to 37°C before adding the drug.

Perform the "Intermediate Dilution" step (see Section 4) rather than adding concentrated

stock directly to cells.

Verify the concentration.[4] Flavodilol maleate may precipitate above 100

M in aqueous media.

Issue: Unexpected Cytotoxicity
Symptom: Cell death in treatment groups not consistent with pharmacological mechanism.

Cause: DMSO toxicity or pH shift from the maleate salt.

Solution:

Vehicle Control: Always include a "0.1% DMSO only" control well. If these cells die, your

DMSO concentration is too high.

pH Check: Maleic acid is a weak acid. At high concentrations (>100

M), it may slightly acidify weak buffers. Ensure your media contains HEPES or sufficient
Bicarbonate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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